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Abstract

Malononitrile (CH2(CN)z), also known as propanedinitrile, is a highly reactive and versatile
chemical intermediate crucial in the synthesis of a wide array of pharmaceuticals, dyes, and
agricultural chemicals. However, its utility is matched by its significant toxicity and hazardous
nature. This technical guide provides an in-depth overview of the safety protocols, proper
handling procedures, and storage requirements for malononitrile. It is intended to serve as an
essential resource for laboratory personnel, ensuring a safe and compliant research
environment. This document includes a summary of toxicological data, detailed experimental
methodologies for toxicity assessment, and visual workflows for critical safety procedures.

Hazard Identification and Classification

Malononitrile is a white to light yellow crystalline solid that is classified as acutely toxic.[1][2] It
is harmful if swallowed, inhaled, or absorbed through the skin.[3][4] Upon heating or in the
event of a fire, it can produce highly toxic fumes, including hydrogen cyanide and nitrogen
oxides.[1][5]

GHS Hazard Statements:

o H301: Toxic if swallowed.[3][4]
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e H311: Toxic in contact with skin.[3][4]
e H331: Toxic if inhaled.[3][4]
e H410: Very toxic to aquatic life with long lasting effects.[3][4]

Toxicological Data

The toxicity of malononitrile is primarily attributed to its in vivo metabolism, which can release
cyanide.[6] Cyanide is a potent inhibitor of cellular respiration. The following tables summarize
the key toxicological data for malononitrile.

Table 1: Acute Toxicity Data

Route of Exposure  Species Value Reference
Oral LD50 Rat 14 mglkg [7]
Dermal LD50 Rat 350 mg/kg [7]

| Inhalation LC50 | Rat | 57 ppm (2 h) |[7] |

Table 2: Physical and Chemical Properties

Property Value Reference
Molecular Formula CsHzN:2 [2][8]
Molecular Weight 66.06 g/mol [2]
Appearance White to light yellow crystalline o

solid
Melting Point 30-32 °C (86-90 °F) [7]
Boiling Point 220 °C (428 °F) [9]
Solubility in Water 133 g/L at 20 °C

| Vapor Pressure | 0.200 mm Hg @ 25 °C | |
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Mechanism of Toxicity: Inhibition of Cellular
Respiration

The primary mechanism of malononitrile's acute toxicity is the metabolic release of the
cyanide ion (CN~). Cyanide is a potent and rapid-acting cellular poison that targets the
mitochondrial electron transport chain. Specifically, it binds to the ferric (Fe3*) ion in the heme
as group of Cytochrome c oxidase (Complex 1V).[3][5][10][11] This binding reversibly inhibits
the enzyme, preventing the transfer of electrons to oxygen, the final electron acceptor in the
chain.[10][11] The interruption of this process halts aerobic respiration and the production of
ATP, leading to cellular hypoxia and rapid cell death. Tissues with high oxygen demands, such
as the central nervous system and the heart, are particularly vulnerable.[11]
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Preparation

Plan Experiment

l

Assess Risks &
Confirm Ventilation
(Fume Hood)

;

Don Full PPE:

- Respirator (if needed)
- Goggles & Face Shield
- Resistant Gloves
- Lab Coat

Handling
A

Weigh/Dispense
Malononitrile
in Fume Hood

Perform Reaction/
Procedure

Decontaminate Glassware
& Work Surfaces

Post-H vandling

Dispose of Waste in
Labeled Hazardous
Waste Container

Doff PPE Correctly

Wash Hands Thoroughly

Procedure Complete
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Receiving Malononitrile

Is container intact and
properly labeled?

Reject Shipment/

Select Storage Location .
Quarantine

Cool, Dry, Well-Ventilated?

Segregate from Incompatibles Find Suitable Location

Acids, Bases, Oxidizers,
Reducing Agents?

Store in Secondary Containment
with 'Acutely Toxic' Label

Reorganize Storage

Log in Chemical Inventory
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Spill or Exposure Occurs

Immediaie Actions

Alert personnel in the area
and supervisor

:

Evacuate immediate area

:

Call Emergency Services
(if necessary)

Type of Emergency?

Exposure

Personnel Exposure Chemical Spill

Remove victim from exposure Don appropriate full PPE

Use safety shower/eyewash Contain spill with
for at least 15 mins inert absorbent material

Collect waste into a

Remove contaminated clothing :
sealed hazardous waste container

Seek immediate medical attention Decontaminate the spill area

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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